Cas no 1935321-50-8 (1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane)

• Product Name: 1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane
• CAS No: 1935321-50-8
• MF: C₆H₈F₃N
• MW: 151.13
• MDL: MFCD29054831
• CID: 5153111
• PubChem ID: 122235944
• Update Time: 2026-03-03

1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane

• MDL： MFCD29054831
• Inchi： 1S/C6H8F3N/c7-6(8,9)5-1-4(2-5)3-10-5/h4,10H,1-3H2
• InChI Key： GNFBNFXKMACPCP-UHFFFAOYSA-N
• SMILES： C12(C(F)(F)F)CC(C1)CN2

Additional information on 1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane

1-(Trifluoromethyl)-2-Azabicyclo[2.1.1]Hexane: A Comprehensive Overview

The compound 1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane, identified by the CAS number 1935321-50-8, is a unique bicyclic amine with significant applications in organic synthesis and materials science. This compound has garnered attention due to its versatile structure, which combines a trifluoromethyl group with a bicyclic amine framework, offering a platform for diverse chemical transformations.

Recent studies have highlighted the potential of 1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored mechanical and thermal properties. The trifluoromethyl group contributes to the compound's stability and reactivity, making it an ideal candidate for such applications.

In terms of synthesis, the compound can be prepared through various routes, including cycloaddition reactions and ring-closing metathesis. These methods have been optimized in recent years to enhance yield and purity, ensuring that the compound is accessible for both academic and industrial use.

The structural uniqueness of cas no 1935321-50-8 lies in its bicyclic framework, which provides rigidity and enhances its reactivity in certain chemical environments. This feature has been exploited in asymmetric catalysis, where the compound serves as a chiral ligand or catalyst in enantioselective reactions.

Moreover, the trifluoromethyl group imparts electronic effects that can be tuned for specific reactions, such as nucleophilic substitutions or electrophilic additions. These properties have been leveraged in drug discovery efforts, where the compound is being investigated as a potential lead molecule for developing novel therapeutic agents.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane. Quantum mechanical calculations have revealed key interactions that govern its behavior in different chemical systems, paving the way for more precise predictions of its reactivity under varying conditions.

In conclusion, cas no 1935321-50-8, or 1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane, stands out as a valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an essential tool for researchers aiming to push the boundaries of organic synthesis and materials science.